Cas no 921512-47-2 (1-{8-(2-methylphenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide)

• Product Name: 1-{8-(2-methylphenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide
• CAS No: 921512-47-2
• MF: C₂₃H₂₅N₃O₂
• MW: 375.463505506516
• CID: 5933134
• PubChem ID: 18570690
• Update Time: 2025-10-31

1-{8-(2-methylphenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-{8-(2-methylphenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide
• 1-[8-[(2-methylphenyl)methoxy]quinolin-2-yl]piperidine-4-carboxamide
• SR-01000911397
• F2255-0690
• 1-(8-((2-methylbenzyl)oxy)quinolin-2-yl)piperidine-4-carboxamide
• 921512-47-2
• SR-01000911397-1
• 1-{8-[(2-methylphenyl)methoxy]quinolin-2-yl}piperidine-4-carboxamide
• AKOS024631782

• Inchi： 1S/C23H25N3O2/c1-16-5-2-3-6-19(16)15-28-20-8-4-7-17-9-10-21(25-22(17)20)26-13-11-18(12-14-26)23(24)27/h2-10,18H,11-15H2,1H3,(H2,24,27)
• InChI Key： DJQNQHARMBZEJC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C3C(=N2)C(OCC2=CC=CC=C2C)=CC=C3)CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 375.19467705g/mol
• Monoisotopic Mass: 375.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 68.4Ų

Additional information on 1-{8-(2-methylphenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide

Compound CAS No. 921512-47-2: 1-{8-(2-Methylphenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide

The compound with CAS No. 921512-47-2, known as 1-{8-(2-methylphenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a quinoline ring system, a piperidine moiety, and a carboxamide group. The presence of the 8-(2-methylphenyl)methoxy substituent on the quinoline ring adds further complexity and potential bioactivity to the molecule.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research has demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress. This makes it a promising candidate for the development of novel anti-inflammatory and antioxidant agents. Furthermore, the piperidine-4-carboxamide group within the molecule has been shown to enhance its pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical for drug development.

The synthesis of 1-{8-(2-methylphenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide involves a multi-step process that combines advanced organic synthesis techniques. The starting materials typically include quinoline derivatives and piperidine analogs, which are subjected to various coupling reactions under optimized conditions. The introduction of the methoxy group at the 8-position of the quinoline ring is a critical step that ensures the desired regioselectivity and stereochemistry of the final product.

From a pharmacological perspective, this compound has been extensively studied for its ability to interact with specific biological targets. Preclinical studies have revealed its potent inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. Additionally, its ability to scavenge reactive oxygen species (ROS) suggests its potential role in protecting cells from oxidative damage.

One of the most intriguing aspects of this compound is its structural versatility. The quinolin core provides a rigid framework that can be further modified to explore different biological activities. For example, substituting the methylphenyl group with other aromatic moieties could lead to derivatives with enhanced selectivity or potency against specific targets. This opens up avenues for further research into its application in treating conditions such as neurodegenerative diseases, cardiovascular disorders, and cancer.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular mechanisms of this compound. Molecular docking studies have provided insights into how it interacts with target proteins at the atomic level. These findings have not only validated its biological activity but also guided researchers in designing more effective analogs.

In terms of manufacturing and quality control, ensuring the purity and stability of 1-{8-(2-methylphenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide is paramount. State-of-the-art analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to monitor its synthesis and purification processes. These methods ensure that the final product meets stringent regulatory standards for pharmaceutical applications.

Looking ahead, the continued exploration of this compound's biological profile is expected to unlock new therapeutic possibilities. Collaborative efforts between academia and industry are likely to accelerate its progression from preclinical studies to clinical trials. As research in this area evolves, it is anticipated that 1-{8-(2-methylphenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide will play a significant role in advancing innovative treatments for various diseases.